Cas no 113274-56-9 (Hirudin (54-65) (desulfated) Trifluoroacetate)

Hirudin (54-65) (desulfated) Trifluoroacetate Properties

Names and Identifiers

• HIRUDIN (54-65) (DESULFATED)
• HIRUDIN FRAGMENT 54-65 NON-SULFATED
• H-GLY-ASP-PHE-GLU-GLU-ILE-PRO-GLU-GLU-TYR-LEU-GLN-OH
• GLY-ASP-PHE-GLU-GLU-ILE-PRO-GLU-GLU-TYR-LEU-GLN
• Hirudin
• Glycyl-alpha-aspartylphenylalanyl-alpha-glutamyl-alpha-glutamylisoleucylprolyl-alpha-glutamyl-alpha-glutamyltyrosylleucylglutamine
• 5-Amino-2-[[2-[[2-[[2-[[2-[[1-[2-[[2-[[2-[[2-[[2-[(2-aminoacetyl)amino]-3-carboxypropanoyl]amino]-3-
• Lyophilized hirudin
• Hirudin (54-65) (desulfated) Trifluoroacetate
• 113274-56-9
• CHEMBL411059
• Hirudin(54-65)(desulfated)
• AKOS025311601
• CS-0066098
• Hirudin (54-65
• Hirudin (54-65)
• HY-P1636
• DA-54005
• Hirudin (54-65) (desulfated) trifluoroacetate salt
• Hirudin (54-65) (desulfated)
• +Expand

• MDL： MFCD00076563
• InChIKey： HDWCTUMRNNNDOF-YSWJBEFPSA-N
• Inchi： 1S/C66H93N13O25.C2HF3O2/c1-5-34(4)55(78-59(96)41(21-26-53(89)90)71-56(93)38(18-23-50(83)84)72-61(98)44(29-35-10-7-6-8-11-35)77-63(100)46(31-54(91)92)69-49(82)32-67)65(102)79-27-9-12-47(79)64(101)73-40(20-25-52(87)88)57(94)70-39(19-24-51(85)86)58(95)76-45(30-36-13-15-37(80)16-14-36)62(99)75-43(28-33(2)3)60(97)74-42(66(103)104)17-22-48(68)81;3-2(4,5)1(6)7/h6-8,10-11,13-16,33-34,38-47,55,80H,5,9,12,17-32,67H2,1-4H3,(H2,68,81)(H,69,82)(H,70,94)(H,71,93)(H,72,98)(H,73,101)(H,74,97)(H,75,99)(H,76,95)(H,77,100)(H,78,96)(H,83,84)(H,85,86)(H,87,88)(H,89,90)(H,91,92)(H,103,104);(H,6,7)/t34-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-,55-;/m0./s1
• SMILES： FC(C(=O)O[H])(F)F.O=C([C@]([H])([C@@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H])N([H])C([C@]([H])(C([H])([H])C([H])([H])C(=O)O[H])N([H])C([C@]([H])(C([H])([H])C([H])([H])C(=O)O[H])N([H])C([C@]([H])(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C([C@]([H])(C([H])([H])C(=O)O[H])N([H])C(C([H])([H])N([H])[H])=O)=O)=O)=O)=O)N1C([H])([H])C([H])([H])C([H])([H])[C@@]1([H])C(N([H])[C@]([H])(C(N([H])[C@]([H])(C(N([H])[C@]([H])(C(N([H])[C@]([H])(C(N([H])[C@]([H])(C(=O)O[H])C([H])([H])C([H])([H])C(N([H])[H])=O)=O)C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O)C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)C([H])([H])C([H])([H])C(=O)O[H])=O)C([H])([H])C([H])([H])C(=O)O[H])=O

Computed Properties

• Exact Mass: 1467.64000
• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 31
• Rotatable Bond Count: 47
• Monoisotopic Mass: 1467.64055550g/mol
• Heavy Atom Count: 111
• Complexity: 3130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -4.5
• Topological Polar Surface Area: 662

Experimental Properties

• LogP: 1.59880
• PSA: 624.45000